![molecular formula C22H27BrN2O3S B298209 2-[[(4-bromophenyl)sulfonyl](cyclohexyl)amino]-N-(2,6-dimethylphenyl)acetamide](/img/structure/B298209.png)
2-[[(4-bromophenyl)sulfonyl](cyclohexyl)amino]-N-(2,6-dimethylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[[(4-bromophenyl)sulfonyl](cyclohexyl)amino]-N-(2,6-dimethylphenyl)acetamide, also known as BAY 41-2272, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
2-[[(4-bromophenyl)sulfonyl](cyclohexyl)amino]-N-(2,6-dimethylphenyl)acetamide 41-2272 works by activating the enzyme soluble guanylate cyclase (sGC), which is involved in the production of cyclic guanosine monophosphate (cGMP). cGMP is a signaling molecule that plays a crucial role in regulating various physiological processes, including smooth muscle relaxation, platelet aggregation, and inflammation. By activating sGC, this compound 41-2272 increases the production of cGMP, leading to vasodilation and other physiological effects.
Biochemical and Physiological Effects
This compound 41-2272 has been shown to have a range of biochemical and physiological effects, including vasodilation, anti-inflammatory effects, and antiplatelet effects. It has also been shown to have neuroprotective effects and to improve cognitive function in animal models.
Advantages and Limitations for Lab Experiments
2-[[(4-bromophenyl)sulfonyl](cyclohexyl)amino]-N-(2,6-dimethylphenyl)acetamide 41-2272 has several advantages for lab experiments, including its well-established synthesis method and its potential therapeutic applications. However, it also has some limitations, including its relatively low solubility in water and its potential for off-target effects.
Future Directions
There are several potential future directions for research on 2-[[(4-bromophenyl)sulfonyl](cyclohexyl)amino]-N-(2,6-dimethylphenyl)acetamide 41-2272, including further studies on its therapeutic applications in cardiovascular and pulmonary diseases, as well as its potential applications in other areas such as neuroprotection and cognitive enhancement. Additionally, there is a need for further research on the mechanism of action of this compound 41-2272 and its potential off-target effects.
Synthesis Methods
2-[[(4-bromophenyl)sulfonyl](cyclohexyl)amino]-N-(2,6-dimethylphenyl)acetamide 41-2272 can be synthesized through a multistep process involving the reaction of 4-bromoaniline and cyclohexylamine to form 4-bromo-N-cyclohexylbenzenamine, which is then reacted with 2,6-dimethylaniline to produce this compound. This synthesis method has been described in detail in various research papers and is considered a reliable and efficient method for producing this compound 41-2272.
Scientific Research Applications
2-[[(4-bromophenyl)sulfonyl](cyclohexyl)amino]-N-(2,6-dimethylphenyl)acetamide 41-2272 has been extensively studied for its potential therapeutic applications, particularly in the treatment of cardiovascular and pulmonary diseases. It has been shown to have vasodilatory effects, which can help to reduce blood pressure and improve blood flow. Additionally, this compound 41-2272 has been shown to have anti-inflammatory effects, which can be beneficial in the treatment of various inflammatory conditions.
properties
Molecular Formula |
C22H27BrN2O3S |
---|---|
Molecular Weight |
479.4 g/mol |
IUPAC Name |
2-[(4-bromophenyl)sulfonyl-cyclohexylamino]-N-(2,6-dimethylphenyl)acetamide |
InChI |
InChI=1S/C22H27BrN2O3S/c1-16-7-6-8-17(2)22(16)24-21(26)15-25(19-9-4-3-5-10-19)29(27,28)20-13-11-18(23)12-14-20/h6-8,11-14,19H,3-5,9-10,15H2,1-2H3,(H,24,26) |
InChI Key |
DTJAITBPJWGIKJ-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=CC=C1)C)NC(=O)CN(C2CCCCC2)S(=O)(=O)C3=CC=C(C=C3)Br |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC(=O)CN(C2CCCCC2)S(=O)(=O)C3=CC=C(C=C3)Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.